1-cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride

• IUPAC Name: 1-cyclohexyl-2-[(2,4-dichlorophenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;hydrochloride
• InChI: InChI=1S/C20H28Cl2N2.ClH/c21-17-9-8-16(18(22)13-17)14-24-12-11-23-10-4-7-19(23)20(24)15-5-2-1-3-6-15;/h8-9,13,15,19-20H,1-7,10-12,14H2;1H
• InChI Key: BPBWNCQHPRACBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2C3CCCN3CCN2CC4=C(C=C(C=C4)Cl)Cl.Cl
• Molecular Formula: C20H29Cl3N2
• Molecular Weight: 403.8 g/mol

Description

1-Cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the pyrrolopyrazine family, which has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cell signaling pathways. It may also act by modulating the expression of genes involved in cell growth and survival.
Biochemical and Physiological Effects:
1-Cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of reactive oxygen species (ROS) in neuronal cells. It has also been shown to increase the activity of certain antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride in lab experiments is that it has been shown to have activity against various types of cancer cells, making it a potential candidate for the development of anticancer drugs. Another advantage is that it has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its activity and selectivity.

Future Directions

There are several future directions for research on 1-cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to optimize its activity and selectivity against cancer cells and other disease targets. Additionally, future research could focus on developing new synthetic methods for this compound and its derivatives, as well as exploring their potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride has been reported in the literature. The method involves the reaction of 2,4-dichlorobenzylamine with cyclohexanone to form the corresponding imine, which is then reduced with sodium borohydride to produce the desired compound. The hydrochloride salt is obtained by treating the free base with hydrochloric acid.

Scientific Research Applications

1-Cyclohexyl-2-(2,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine hydrochloride has been studied for its potential applications in scientific research. It has been shown to have activity against various types of cancer cells, including lung, breast, and colon cancer cells. It has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in neuronal cells.